Cas no 944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE)

• Product Name: 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
• CAS No: 944901-92-2
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 1000992
• PubChem ID: 55263785
• Update Time: 2025-04-20

2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
• DTXSID60717066
• 944901-92-2
• AKOS006305076
• AB59048

• Inchi： 1S/C8H10ClN3/c1-5-6-4-10-3-2-7(6)12-8(9)11-5/h10H,2-4H2,1H3
• InChI Key： UQGMAVPWQITSAU-UHFFFAOYSA-N
• SMILES： ClC1N=C(C)C2=C(CCNC2)N=1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.8Ų